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Abstract

Hexylcyclohexane is a saturated aliphatic hydrocarbon consisting of a cyclohexane ring
substituted with a hexyl group.[1] This non-polar compound is a colorless liquid at room
temperature and finds applications as a solvent and a chemical intermediate in various
industrial and research settings.[1][2] This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and spectroscopic data of
hexylcyclohexane. Detailed methodologies for key analytical techniques are also presented to
facilitate its characterization.

Chemical Structure and Identification

Hexylcyclohexane is structurally characterized by a six-carbon aliphatic chain (hexyl group)
attached to a cyclohexane ring.[1] Its systematic IUPAC name is hexylcyclohexane, and it is
also known by synonyms such as 1-cyclohexylhexane and n-hexylcyclohexane.[3]

Caption: Chemical structure of hexylcyclohexane.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

4292-75-5[3]

Molecular Formula

C12H24[1][3]

Molecular Weight 168.32 g/mol [1][3]

IUPAC Name hexylcyclohexane[3]

SMILES CCcCccceceiccecececel]

inChl INChl=1S/C12H24/c1-2-3-4-6-9-12-10-7-5-8-11-
12/h12H,2-11H2,1H3[1]

InChlKey QHWAQXOSHHKCFK-UHFFFAOYSA-N[1]

Physicochemical Properties

Hexylcyclohexane is a colorless liquid with low volatility.[1] Its non-polar nature renders it

hydrophobic and soluble in many organic solvents.[1][2]

Table 2: Physical and Chemical :

Property Value

Appearance Colorless liquid[2]

Boiling Point 208-210 °C[2]

Melting Point -52 °C[2]

Density ~0.82 g/cm?3[2]

Solubility Soluble in organic solvents like ethanol and
ether; slightly soluble in water.[2]

Flash Point 80.2 °C[4]

Refractive Index 1.441[4]

Vapor Pressure 0.11 mmHg[4]
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Synthesis

A common method for the preparation of hexylcyclohexane is through the oligomerization

(dimerization) of cyclohexene. This process typically involves heating two molecules of

cyclohexene to form one molecule of hexylcyclohexane.[2]

Cyclohexene (2 molecules)

Oligomerization > Hexylcyclohexane

Click to download full resolution via product page

Caption: Synthesis of hexylcyclohexane from cyclohexene.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of

hexylcyclohexane.

Table 3: Spectroscopic Data Summary

Technique Key Observations

'H NMR Signals expected in the upfield region (0.5-2.0
ppm) characteristic of alkane protons.[5]
Signals corresponding to the different carbon

13C NMR environments of the cyclohexane ring and the

hexyl chain.[6]

IR Spectroscopy

C-H stretching vibrations expected in the 2850-
3000 cm~1 region. C-H bending vibrations
around 1375-1470 cm~1.[2]

Mass Spectrometry

Molecular ion peak (M+) at m/z 168.

Characteristic fragmentation pattern of alkanes.

[3]

Experimental Protocols
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While specific experimental data for hexylcyclohexane can be found in databases like
PubChem and the NIST WebBook, detailed experimental protocols are often generalized for
classes of compounds.[2][3] The following are representative methodologies for the analytical
techniques mentioned.

Hexylcyclohexane Sample

.

NMR Spectroscopy
(*H and 3C)

IR Spectroscopy Mass Spectrometry (GC-MS)

S,

Data Analysis and
Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the characterization of hexylcyclohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Objective: To determine the carbon-hydrogen framework of the molecule.
o Methodology:

o Sample Preparation: Dissolve 5-10 mg of hexylcyclohexane in approximately 0.6 mL of a
deuterated solvent (e.g., CDCIs) in a clean NMR tube.

o Data Acquisition: Acquire *H and 3C NMR spectra on a spectrometer (e.g., 300 or 500
MHz).

o 'H NMR: The spectrum will show signals in the upfield region, characteristic of saturated
hydrocarbons. Integration of the signals will correspond to the number of protons in each
environment.
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o 18C NMR: The spectrum will display distinct signals for each unique carbon atom in the
hexylcyclohexane molecule.

Infrared (IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.
o Methodology:

o Sample Preparation: Place a drop of neat liquid hexylcyclohexane between two salt
plates (e.g., NaCl or KBr).

o Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

o Analysis: The spectrum is expected to show strong C-H stretching absorptions between
2850 and 3000 cm~—* and C-H bending vibrations at approximately 1470 cm~* and 1380
cm~1[7]

Mass Spectrometry (MS)

» Objective: To determine the molecular weight and fragmentation pattern.
o Methodology:

o Sample Introduction: Inject a dilute solution of hexylcyclohexane into a Gas
Chromatograph-Mass Spectrometer (GC-MS). The GC will separate the compound from
any impurities.

o lonization: In the mass spectrometer, the molecules are typically ionized by electron
impact (El).

o Detection: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

o Analysis: The mass spectrum will show a molecular ion peak at m/z = 168, corresponding
to the molecular weight of hexylcyclohexane.[3] The fragmentation pattern will be
characteristic of alkanes, showing losses of alkyl fragments.
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Safety and Handling

Hexylcyclohexane is a combustible liquid and should be handled with appropriate safety
precautions.[8] It may cause skin and eye irritation.[3] Use in a well-ventilated area and wear
personal protective equipment, including gloves and safety glasses.[2]

Applications

Hexylcyclohexane is utilized in several industrial applications:

» Solvent: Due to its non-polar nature and low volatility, it serves as a solvent in the
manufacturing of coatings, inks, and adhesives.[2][4]

o Chemical Intermediate: It is used as a starting material in the synthesis of other organic
compounds, such as dyes and pharmaceuticals.[2]

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties,
synthesis, and characterization of hexylcyclohexane. The tabulated data and generalized
experimental protocols offer a valuable resource for researchers and professionals working
with this compound. The provided visualizations aim to clarify the chemical structure and
common experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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